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Compound of Interest

Compound Name: Cholecystokinin pentapeptide

CAS No.: 18917-24-3

Cat. No.: B1668896 Get Quote

Executive Summary: Operational Safety & Classification
As a Senior Application Scientist, I define the disposal strategy for Cholecystokinin
Pentapeptide (CCK-5) not merely as "waste management," but as a critical containment

protocol for bioactive ligands. While CCK-5 (Gly-Trp-Met-Asp-Phe-NH2) is not classified as an

EPA P-listed acutely hazardous substance, its potent biological activity as a neuropeptide and

gut hormone fragment necessitates that it be treated with a higher tier of caution than standard

organic buffers.

The Core Directive: Treat all CCK-5 waste as Bioactive Chemical Waste. The objective is

complete denaturation and incineration. Under no circumstances should active peptide

solutions be discharged into municipal water systems, regardless of concentration.

Substance Profile & Hazard Identification
Before initiating disposal, verify the material identity against the following parameters to ensure

protocol alignment.
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Parameter Technical Specification

Compound Name Cholecystokinin Pentapeptide (CCK-5)

CAS Number 18917-24-3 (Pentapeptide specific)

Sequence Gly-Trp-Met-Asp-Phe-NH2

Molecular Weight ~653.75 g/mol

Bioactivity
Potent agonist for CCK-B receptors; stimulates

gastric acid secretion.[1][2]

EPA Waste Code

Not Listed (P/U-List). Manage as Non-

Regulated Chemical Waste unless mixed with

hazardous solvents.

Solubility
Soluble in water, dilute acid/base, and organic

solvents (DMSO, Methanol).

Critical Safety & PPE Requirements
Peptides in powder form pose a significant inhalation risk due to their potential for sensitization.

[3]

Respiratory Protection: Handling lyophilized (dry) powder requires a certified Fume Hood or

Biosafety Cabinet (Class II). If weighing on an open bench, an N95 or P100 respirator is

recommended.

Dermal Protection: Nitrile gloves (minimum thickness 0.11 mm) provide adequate protection.

Double-gloving is advised when handling high-concentration stock solutions (>10 mM).

Ocular Protection: Chemical splash goggles are mandatory during reconstitution and waste

pouring.

Disposal Workflows: The "Segregate & Destroy" Logic
The disposal method depends entirely on the matrix of the waste. We distinguish between

three streams: Solid Pure Substance, Aqueous Solutions, and Organic Solvent Mixtures (HPLC

Waste).
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Stream A: Solid Waste (Lyophilized Powder & Contaminated Solids)
Applicability: Expired vials, weigh boats, contaminated gloves, and paper towels.

Protocol:

Containment: Place the vial or solid waste directly into a clear, sealable polyethylene bag

(secondary containment).

Labeling: Affix a "Hazardous Chemical Waste" label. Explicitly write: "Contains Bioactive

Peptide: Cholecystokinin Pentapeptide."

Disposal Path: Transfer to the laboratory's solid chemical waste drum.

Final Fate: High-temperature incineration. This is the only method that guarantees the

destruction of the peptide bond and prevents environmental bio-accumulation.

Stream B: Aqueous Liquid Waste (Buffers, Cell Culture Media)
Applicability: Leftover stock solutions in water, PBS, or saline.

The Inactivation Step (Mandatory): Unlike standard chemicals, bioactive peptides should be

chemically deactivated before entering the waste stream to prevent accidental biological

exposure downstream.[4]

Preparation: Collect aqueous waste in a dedicated glass or HDPE container.

Chemical Inactivation: Add household bleach (Sodium Hypochlorite, ~5-6%) to the waste

container to achieve a final concentration of 10% bleach (v/v).

Example: Add 50 mL bleach to 450 mL peptide waste.

Reaction Time: Allow the solution to sit for 30 minutes. The hypochlorite oxidizes the

Methionine (Met) and Tryptophan (Trp) residues, effectively destroying the peptide's

biological affinity.

Disposal: Pour the deactivated solution into the "Aqueous Chemical Waste" container.

Caution:Do NOT adjust pH with acid while bleach is present (releases chlorine gas).
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Stream C: Organic Liquid Waste (HPLC Effluent)
Applicability: Solutions containing Acetonitrile (ACN), Methanol (MeOH), or DMSO.

CRITICAL WARNING: Never add bleach to this stream. Bleach reacts explosively with organics

and can form chloroform or other toxic byproducts.

Segregation: Collect directly into the "Halogenated" or "Non-Halogenated" solvent waste

container depending on the solvent mix.

Labeling: List the solvent components (e.g., "Acetonitrile 50%, Water 50%") and add "Trace

Peptide: CCK-5".

Disposal Path: Commercial incineration. The organic solvents facilitate the combustion

process, ensuring peptide destruction.

Visualizing the Decision Logic
The following diagram illustrates the operational decision tree for CCK-5 disposal.
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Caption: Operational decision tree for segregating Cholecystokinin Pentapeptide waste

streams to ensure safety and compliance.
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Emergency Spill Response
In the event of a spill, immediate containment prevents laboratory contamination.[4][5]

Isolate: Evacuate the immediate area if the spill involves dry powder (inhalation risk).

PPE: Don double nitrile gloves, goggles, and a lab coat.

Powder Spill: Cover with a wet paper towel (to prevent aerosolization), then wipe up. Place

materials in a hazardous waste bag.

Liquid Spill: Cover with absorbent pads. Clean the surface with 10% bleach, followed by

water to remove corrosive residue.

Reporting: Document the spill in the lab safety log, noting the estimated quantity of peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Disposal Protocol: Cholecystokinin
Pentapeptide (CCK-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668896#cholecystokinin-pentapeptide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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